N-[[5-(2,5-dimethylfuran-3-yl)-1,3,4-oxadiazol-2-yl]methyl]-N-methylaniline

• IUPAC Name: N-[[5-(2,5-dimethylfuran-3-yl)-1,3,4-oxadiazol-2-yl]methyl]-N-methylaniline
• InChI: InChI=1S/C16H17N3O2/c1-11-9-14(12(2)20-11)16-18-17-15(21-16)10-19(3)13-7-5-4-6-8-13/h4-9H,10H2,1-3H3
• InChI Key: FJNMZDMTGNZQPG-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(O1)C)C2=NN=C(O2)CN(C)C3=CC=CC=C3
• Molecular Formula: C16H17N3O2
• Molecular Weight: 283.32 g/mol

Description

N-[[5-(2,5-dimethylfuran-3-yl)-1,3,4-oxadiazol-2-yl]methyl]-N-methylaniline is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of N-[[5-(2,5-dimethylfuran-3-yl)-1,3,4-oxadiazol-2-yl]methyl]-N-methylaniline is not fully understood. However, it is believed to exert its biological effects through the modulation of various signaling pathways, including the MAPK/ERK and PI3K/AKT pathways. It has also been shown to inhibit the activity of various enzymes, including acetylcholinesterase and tyrosinase.
Biochemical and Physiological Effects:
N-[[5-(2,5-dimethylfuran-3-yl)-1,3,4-oxadiazol-2-yl]methyl]-N-methylaniline has been shown to exhibit various biochemical and physiological effects, including antioxidant, anti-inflammatory, and antitumor activities. It has also been shown to improve cognitive function and memory in animal models of Alzheimer's disease.

Advantages and Limitations for Lab Experiments

The advantages of using N-[[5-(2,5-dimethylfuran-3-yl)-1,3,4-oxadiazol-2-yl]methyl]-N-methylaniline in lab experiments include its high yield and purity, as well as its potential applications in various fields. However, its limitations include its relatively high cost and limited availability.

Future Directions

There are several future directions for the research on N-[[5-(2,5-dimethylfuran-3-yl)-1,3,4-oxadiazol-2-yl]methyl]-N-methylaniline. These include the development of more efficient and cost-effective synthesis methods, the exploration of its potential applications in other fields, such as environmental science and nanotechnology, and the elucidation of its mechanism of action and biological effects. Further research is also needed to evaluate its safety and toxicity in vivo, as well as its pharmacokinetic and pharmacodynamic properties.

Synthesis Methods

The synthesis of N-[[5-(2,5-dimethylfuran-3-yl)-1,3,4-oxadiazol-2-yl]methyl]-N-methylaniline involves the reaction of 5-(2,5-dimethylfuran-3-yl)-1,3,4-oxadiazole-2-carbaldehyde with N-methylaniline in the presence of a catalyst. This reaction produces the desired compound in good yield and purity.

Scientific Research Applications

N-[[5-(2,5-dimethylfuran-3-yl)-1,3,4-oxadiazol-2-yl]methyl]-N-methylaniline has been extensively studied for its potential applications in various fields, including medicinal chemistry, material science, and analytical chemistry. In medicinal chemistry, this compound has shown promising results as a potential drug candidate for the treatment of various diseases, including cancer, Alzheimer's disease, and Parkinson's disease. In material science, it has been used as a building block for the synthesis of novel materials with unique properties. In analytical chemistry, it has been used as a fluorescent probe for the detection of various analytes.